Cas no 1340467-82-4 (3-[(Azetidin-3-yloxy)methyl]pyridine)
3-[(Azetidin-3-yloxy)methyl]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-((Azetidin-3-yloxy)methyl)pyridine
- EN300-1146500
- 1340467-82-4
- CS-0267658
- 3-[(AZETIDIN-3-YLOXY)METHYL]PYRIDINE
- AKOS012406468
- Pyridine, 3-[(3-azetidinyloxy)methyl]-
- 3-[(Azetidin-3-yloxy)methyl]pyridine
-
- Inchi: 1S/C9H12N2O/c1-2-8(4-10-3-1)7-12-9-5-11-6-9/h1-4,9,11H,5-7H2
- InChI Key: UYLIQLLUPFKXAX-UHFFFAOYSA-N
- SMILES: O(CC1C=NC=CC=1)C1CNC1
Computed Properties
- Exact Mass: 164.094963011g/mol
- Monoisotopic Mass: 164.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 34.2Ų
Experimental Properties
- Density: 1.13±0.1 g/cm3(Predicted)
- Boiling Point: 279.1±35.0 °C(Predicted)
- pka: 9.53±0.40(Predicted)
3-[(Azetidin-3-yloxy)methyl]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1146500-1.0g |
3-[(azetidin-3-yloxy)methyl]pyridine |
1340467-82-4 | 1g |
$0.0 | 2023-06-09 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1338328-50mg |
3-((Azetidin-3-yloxy)methyl)pyridine |
1340467-82-4 | 95% | 50mg |
¥20709.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1338328-100mg |
3-((Azetidin-3-yloxy)methyl)pyridine |
1340467-82-4 | 95% | 100mg |
¥23511.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1338328-250mg |
3-((Azetidin-3-yloxy)methyl)pyridine |
1340467-82-4 | 95% | 250mg |
¥22696.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1338328-500mg |
3-((Azetidin-3-yloxy)methyl)pyridine |
1340467-82-4 | 95% | 500mg |
¥29613.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1338328-1g |
3-((Azetidin-3-yloxy)methyl)pyridine |
1340467-82-4 | 95% | 1g |
¥26722.00 | 2024-08-09 |
3-[(Azetidin-3-yloxy)methyl]pyridine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 3-[(Azetidin-3-yloxy)methyl]pyridine
3-[(Azetidin-3-yloxy)methyl]pyridine: A Promising Compound in Modern Medicinal Chemistry
3-[(Azetidin-3-yloxy)methyl]pyridine (CAS No. 1340467-82-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as 3-(azetidin-3-yloxymethyl)pyridine, belongs to the class of pyridine derivatives and is characterized by the presence of an azetidine ring linked to a pyridine moiety through a methylene bridge. The combination of these structural elements imparts a range of biological activities that make it a valuable candidate for drug development.
The azetidine ring, a four-membered heterocycle, is known for its high conformational rigidity and ability to form stable hydrogen bonds, which can enhance the binding affinity and selectivity of molecules interacting with biological targets. The pyridine moiety, on the other hand, is a well-known pharmacophore that is frequently found in bioactive compounds due to its electron-withdrawing properties and ability to modulate various biological processes. The methylene bridge linking these two moieties provides additional flexibility and can influence the overall conformation and pharmacokinetic properties of the molecule.
Recent studies have highlighted the potential of 3-[(Azetidin-3-yloxy)methyl]pyridine in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving cognitive impairment and neurodegeneration. Research has shown that this compound can modulate the activity of nicotinic acetylcholine receptors (nAChRs), which play a crucial role in cognitive function and are implicated in conditions such as Alzheimer's disease and Parkinson's disease.
In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of 3-[(Azetidin-3-yloxy)methyl]pyridine on nAChR subtypes and found that it exhibited selective agonist activity towards α7 nAChRs. This selectivity is particularly important because α7 nAChRs are involved in synaptic plasticity and memory formation, making them attractive targets for the development of cognitive enhancers. The compound was also found to have favorable pharmacokinetic properties, including good brain penetration and low toxicity, which are essential for its potential use as a therapeutic agent.
Beyond its potential in neurology, 3-[(Azetidin-3-yloxy)methyl]pyridine has also shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory properties and has demonstrated the ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
In addition to its direct biological activities, 3-[(Azetidin-3-yloxy)methyl]pyridine can serve as a valuable scaffold for the design and synthesis of more potent and selective analogs. Chemists have explored various modifications to the azetidine ring and pyridine moiety to optimize the compound's pharmacological profile. For example, substituting different functional groups on the azetidine ring or introducing additional heterocycles can enhance binding affinity or improve metabolic stability.
The synthetic accessibility of 3-[(Azetidin-3-yloxy)methyl]pyridine further adds to its appeal as a research tool and drug candidate. Several efficient synthetic routes have been developed to access this compound, including palladium-catalyzed cross-coupling reactions and copper-mediated azide reduction methods. These synthetic strategies allow for rapid access to a wide range of analogs, facilitating structure-activity relationship (SAR) studies and lead optimization efforts.
In conclusion, 3-[(Azetidin-3-yloxy)methyl]pyridine (CAS No. 1340467-82-4) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further investigation in medicinal chemistry. Ongoing research continues to uncover new applications and optimize its use as a therapeutic agent, positioning it as a key player in the development of novel drugs for various diseases.
1340467-82-4 (3-[(Azetidin-3-yloxy)methyl]pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)